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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12631715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid isolated from the plant

Alstonia scholaris. As a derivative of picrinine, it belongs to the complex family of akuammiline

alkaloids. Currently, dedicated research on the biological activities and mechanism of action of

N1-Methoxymethyl picrinine is limited. However, extensive studies on its parent compound,

picrinine, and the crude extracts of Alstonia scholaris provide a foundational understanding of

its potential pharmacological properties. This technical guide synthesizes the available

chemical information for N1-Methoxymethyl picrinine and extrapolates potential biological

activities based on related compounds, with a focus on anti-inflammatory pathways. This

document is intended to serve as a resource for researchers and professionals in drug

development, highlighting the potential of this compound and identifying areas for future

investigation.

Chemical and Physical Properties
N1-Methoxymethyl picrinine is characterized by a complex polycyclic structure typical of

akuammiline alkaloids. Its chemical identity has been established through spectroscopic

methods following its isolation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12631715?utm_src=pdf-interest
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12631715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

2H,12H-6,12a-Epoxy-2,7a-

methanoindolo[2,3-

a]quinolizine-14-carboxylic

acid, 3-ethylidene-

1,3,4,6,7,12b-hexahydro-12-

(methoxymethyl)-, methyl ester

[1]

CAS Number 1158845-78-3 [1]

Molecular Formula C22H26N2O4 [1]

Molecular Weight 382.45 g/mol [1]

Appearance Powder [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Stereochemistry
(2R,3E,5S,6S,7aR,12aR,12bS,

14R)-
[1]

Synthesis
To date, a specific total synthesis for N1-Methoxymethyl picrinine has not been published.

However, the total synthesis of its parent compound, picrinine, has been achieved. It is

plausible that N1-Methoxymethyl picrinine could be synthesized via a post-synthetic

modification of picrinine. The synthesis of picrinine is a complex, multi-step process. A high-

level overview of a reported synthetic approach is provided below.
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Caption: A simplified workflow for the total synthesis of picrinine.

Biological Activity and Potential Mechanism of
Action
While there is a notable absence of specific biological data for N1-Methoxymethyl picrinine,

the activities of its parent compound, picrinine, and other alkaloids from Alstonia scholaris

suggest potential therapeutic applications.

Anti-inflammatory Activity (Inferred)
The primary reported activity of picrinine is its anti-inflammatory effect, which is attributed to the

inhibition of the 5-lipoxygenase (5-LOX) enzyme.[2] The 5-LOX pathway is crucial in the

biosynthesis of leukotrienes, which are potent inflammatory mediators.

Compound Target Activity Reference

Picrinine
5-Lipoxygenase (5-

LOX)
Inhibition [2]

Other A. scholaris

alkaloids

Cyclooxygenase-2

(COX-2)
Inhibition

Based on this, it is hypothesized that N1-Methoxymethyl picrinine may also exhibit anti-

inflammatory properties, potentially through the modulation of the arachidonic acid cascade.
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Caption: Inferred anti-inflammatory mechanism via inhibition of COX-2 and 5-LOX.

Other Potential Activities
Alkaloids isolated from Alstonia scholaris have demonstrated a broad range of biological

effects, including antitumor and analgesic properties. Some alkaloids from this plant have been

shown to induce apoptosis in cancer cell lines and interfere with glutathione homeostasis.

While these activities have not been specifically demonstrated for N1-Methoxymethyl
picrinine, they represent plausible areas for future investigation.

Experimental Protocols (Exemplary)
Due to the lack of specific studies on N1-Methoxymethyl picrinine, detailed experimental

protocols are not available. However, based on the investigation of related compounds, the

following are examples of methodologies that could be employed to assess its biological

activity.

In Vitro 5-Lipoxygenase Inhibition Assay (Hypothetical)
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This assay would be crucial to determine if N1-Methoxymethyl picrinine retains the anti-

inflammatory activity of its parent compound.
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Incubate Enzyme, Substrate,
and N1-Methoxymethyl picrinine

Prepare Arachidonic
Acid Substrate

Measure Leukotriene
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Caption: A hypothetical workflow for a 5-LOX inhibition assay.

Protocol Outline:

Enzyme Preparation: Recombinant human 5-LOX is prepared in a suitable buffer.

Substrate Preparation: Arachidonic acid is prepared as the substrate.

Incubation: The enzyme, substrate, and various concentrations of N1-Methoxymethyl
picrinine (or a vehicle control) are incubated at 37°C for a specified time.

Reaction Termination: The reaction is stopped, and the products are extracted.

Quantification: The amount of leukotriene B4 produced is quantified using a specific and

sensitive method like High-Performance Liquid Chromatography (HPLC) or an Enzyme-

Linked Immunosorbent Assay (ELISA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/product/b12631715?utm_src=pdf-body-img
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12631715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The concentration of N1-Methoxymethyl picrinine that inhibits 50% of the

enzyme activity (IC50) is calculated.

Conclusion and Future Directions
N1-Methoxymethyl picrinine is a structurally complex indole alkaloid with currently

uncharacterized biological activity. Based on the known anti-inflammatory properties of its

parent compound, picrinine, and the diverse bioactivities of other alkaloids from Alstonia

scholaris, N1-Methoxymethyl picrinine represents a promising candidate for further

pharmacological investigation.

Future research should focus on:

Isolation and Purification: Development of efficient methods for the isolation of N1-
Methoxymethyl picrinine in quantities sufficient for comprehensive biological screening.

Total Synthesis: Elucidation of a synthetic route to enable the production of N1-
Methoxymethyl picrinine and its analogues for structure-activity relationship studies.

Biological Screening: A broad-based screening of N1-Methoxymethyl picrinine against

various disease targets, with an initial focus on inflammatory pathways.

Mechanism of Action Studies: In-depth investigation into the molecular targets and signaling

pathways modulated by N1-Methoxymethyl picrinine.

This technical guide serves as a foundational document to stimulate and guide future research

into this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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